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Sapindoside B isolation from Acanthopanax
sieboldianus
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Compound Focus: Sapindoside B

CAS No.: 30994-75-3

Cat. No.: S594757

Chemical Identity and Source of Sapindoside B

The table below summarizes the basic chemical and sourcing information for Sapindeside B.

Property Details

IUPAC Name (3B,40)-23-Hydroxy-3-[(O-B-D-xylopyranosyl-(1 — 3)-O-6-deoxy-a-L-
mannopyranosyl-(1 - 2)-a-L-arabinopyranosyl)oxy]olean-12-en-28-oic acid [1]

Molecular CasH74016 [1]
Formula

Molecular Weight  883.07 g/mol [1]

CAS Registry 30994-75-3 [1]
Number
Natural Source Leaves of Acanthopanax sieboldianus (synonym for Eleutherococcus

sieboldianus) [2] [3]

Co-isolated Sieboldianoside A & B, kalopanax-saponins A & B, saponin A, CP3, and
Compounds kaempferol 3-O-rutinoside [2]
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Reconstructed Isolation and Workflow

Based on the foundational study [2], the general process for isolating saponins like Sapindoside B involves

extraction, fractionation, and purification. The following diagram outlines this logical workflow.
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Generalized workflow for isolating Sapindoside B, with key techn

literature.

ical details unspecified in available

The original study [2] used spectral (likely NMR and MS) and chemical evidence to determine the structure

of Sapindoeside B. The elucidated structure is an oleanolic acid derivative with a specific trisaccharide chain

[2] [1].
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Bioactive Properties of Sapindoside B

While your focus is on isolation, subsequent research on Sapindoside B from other plants suggests

significant bioactivity, which may be of interest for your drug development work.

Bioactive

Findings & Mechanism Research Context
Property
Synergistic Displays potent, synergistic antibacterial activity with Studied in saponins from
Antibacterial Sapindoside A against Cutibacterium acnes by Sapindus mukorossi, not
disrupting the bacterial cell membrane and fatty acid A. sieboldianus [4].
synthesis [4] [5].
Cytotoxicity Shows potential cytotoxicity against various human Studied in saponins from
cancer cell lines, with activity comparable to the drug seeds of Nigella sativa var.
cisplatin [6]. hispidula [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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